Journal Name:Annual Review of Materials Research
Journal ISSN:1531-7331
IF:13.972
Journal Website:http://www.annualreviews.org/loi/matsci
Year of Origin:2001
Publisher:Annual Reviews Inc.
Number of Articles Per Year:13
Publishing Cycle:Annual
OA or Not:Not
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-23 , DOI:
10.1016/j.scriptamat.2023.115629
High-performance n-type Mg3Sb2-based thermoelectric materials have attracted much attention due to the six-fold degenerate carrier pockets in the conduction band. This study uncovers the electrical and thermal transport behaviors in different directions with respect to the spark plasma sintering (SPS) pressure that is rarely investigated. Results indicate that the grain size in the ⊥P direction (perpendicular to the SPS pressure direction) is slightly larger than that in the ∥P direction. In addition, a moderate texture is observed, reflecting a preferential orientation of the (001)-plane in the ⊥P direction. The synergy of both grain size and the texture leads to an improved electrical conductivity for Mg3.24Sb1.5Bi0.49Te0.01 compounds with lamellar crystal structures. Consequently, the highest thermoelectric figure of merit ZTpeak ∼1.71 and ZTavg ∼1.12 (almost the best ZT values ever reported for Te-doped Mg3Sb2-based materials) are achieved in the ⊥P direction compared to the ∥P direction.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-21 , DOI:
10.1016/j.scriptamat.2023.115601
Long-period stacking ordered (LPSO) phases play strong barriers to the motion of non-basal dislocations and deformation twins, effectively improving the strength of Mg alloys. Corresponding to the crystallographic character of LPSO phases, it is generally believed that LPSO phases would not affect the motion of basal dislocations. Here, we perform in-situ TEM nanoindentation testing in a single crystal specimen of Mg97Y2Zn alloy that contains LPSO phases with various spacing within 100 nm, and report on a significantly low activity of basal dislocations in Mg matrix between LPSO phases with spacing less than 20 nm. Atomic HADDF-STEM results reveal a high concentration of solute atoms near LPSO phases, which could provide strong solute strengthening effect. These findings may provide possible guidance to design ultra-high strength of Mg alloys containing nano-spaced LPSO phases.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.scriptamat.2023.115677
The prevention of adhesive wear between rail (made of high-strength Cu alloy) and armature (made of 7075 Al alloy) in the electromagnetic launching system is challenging due to the strong adhesion forces that arise from the interaction of asperities. Here, we propose a novel approach to enhance the anti-adhesive wear performance of rail through interfacial energy modulation between rail/armature pair for electromagnetic launching applications. Our findings indicate that the interfacial energy of the rail/armature pair can be significantly reduced by magnetron sputtering a W thin film onto the Al alloy surface. A lower coefficient of friction and a substantial alleviation in adhesion and mechanical damage of the Cu alloy are thus obtained. Molecular dynamics simulations reveal that the immiscibility and low interfacial energy of the Cu/W pair result in the formation of an amorphous interfacial layer during friction, facilitating countermotion at the contacting surfaces, thus in turn enables the low friction. The concept proposed in this work is further validated by real electromagnetic launching tests.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-14 , DOI:
10.1016/j.scriptamat.2023.115621
For the first time, a giant shape memory effect of 15.7 ± 0.2% was obtained in [1¯44]-oriented single crystals of the Cr20Mn20Fe20Co34.5Ni5.5 at.% high-entropy alloy undergoing FCC↔HCP martensitic transformation, under a tensile stress of 160 MPa. This value amounted to 90% of the theoretical value of the lattice deformation 17.5% for the FCC–HCP martensitic transformation in [1¯44] orientation under tension and is currently the highest for this transformation in iron-based alloys. The physical reason of the giant shape memory effect in the [1¯44]-oriented single crystals of the Cr20Mn20Fe20Co34.5Ni5.5 at.% high-entropy alloy is related to the combination of the high yield strength of the initial FCC-phase with the development of thin HCP-martensite predominantly in one system.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.scriptamat.2023.115672
A novel Mg-8Gd-2Y-1.5Zn-1Mn (GYZ-1Mn, wt.%) alloy with extraordinary high-temperature mechanical properties was developed by introducing RE/Zn segregation on α-Mn nanoparticles. Its ultimate tensile stress (UTS) and yield stress (YS) are 312 MPa and 248 MPa at 300 ℃, which are 87 MPa and 52 MPa higher than the highest strengths of other Mg-Gd-Y-Zn alloys reported in the previous literature. The outstanding performance of GYZ-1Mn alloy was associated with the segregation of RE/Zn atoms on the α-Mn nanoparticles, which facilitated the formation of fine lamellar long period stacking ordered (LPSO) phase and impeded the coarsening of α-Mn. Consequently, retarded dynamic recrystallization behavior occurred in the GYZ-1Mn, resulting in fine grain size, high density of geometrically necessary dislocations and strong fiber texture intensity to strengthen the high-temperature mechanical properties. Hence, this work paved a novel path for the development of heat-resistant Mg alloys by introducing elemental segregation on nanoparticles.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-13 , DOI:
10.1016/j.scriptamat.2023.115615
A complete ternary phase diagram under constant pressure describes conditions of phase regions in the composition–temperature space, where the zero-phase-fraction (ZPF) features are in the form of point, curve, or surface. In this work, we propose an approach to determine the ZPF features and their uncertainty from the discrete data points on the isothermal sections at different temperatures. Domain knowledge of phase diagrams was used as prior in Bayesian statistics. The schematic and effectiveness of the developed method were demonstrated by two model systems and two actual systems. Besides, an experimentally determined Fe–Co–Ni system has been employed to demonstrate how to determine the phase boundary surfaces of the ternary system with combination of experimental data and information from the sub-binary systems. Phase boundary surfaces of the ternary system can be satisfactorily determined even with the data of only one isothermal section when coupled with the information from the sub-binary systems.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-27 , DOI:
10.1016/j.scriptamat.2023.115634
Dwell fatigue crack growth in nickel-based superalloys is influenced by a complex interplay between mechanical and chemical phenomena. The stress distribution at the crack tip is closely related to these phenomena and to the local microstructure. In this study we evaluate experimentally the microscale residual stress distribution ahead of crack tips in RR1000 alloy samples after interrupted high temperature dwell fatigue testing. In the crack opening direction the results show a compressive residual stress zone, the extent of which is linked to the plastic zone size and crack growth retardation behaviour. In the direction of crack propagation the residual stress is also influenced by crystallographic grain orientation. The results demonstrate a novel approach of experimentally evaluating crack tip stress distribution via focused ion beam – digital image correlation (FIB-DIC) ring-core measurements at the grain-level. This provides new insights into fatigue crack growth in microstructurally heterogeneous materials.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-23 , DOI:
10.1016/j.scriptamat.2023.115632
The impacts of solute segregation and chemical order on grain boundary (GB) migration are investigated by atomistic simulations in the NbMoTaW multi-principal element alloy (MPEA). Assisted by a contrived Nb-rich model, it is found that solute segregation and chemical order synergistically inhibit GB migration. Nb segregation increases the critical stress for GB migration, and the presence of chemical order further enhances the resistance of GB to plastic deformation. The destruction of local ordering structures is responsible for the difficult GB migration. Transition pathway analyses show that GB modified with both Nb segregation and chemical order requires high migration barrier, and the prior migration of GB sites tends to avoid regions with heavier chemical order. These results provide new insight into how chemical complexity affects elementary GB motion and contribute to manipulating the stability of MPEAs.
Suppressed transformation of compression twins to double twins in Mg by activation of non-basal slip
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-14 , DOI:
10.1016/j.scriptamat.2023.115620
The transformation of compression twins (CT) to double twins (DT) is studied in a dual-textured Mg-6.5%Zn(wt.) alloy during deformation along the extrusion axis. After 7.3% compression, 85% of CT are transformed to DT. This ratio drops to 22% and 36% during tension although the applied stresses and strains in tension were much higher. The Schmid factor of the actual DT variants was very low (and often negative) in tension and compression and could not explain the differences in DT activity. It is shown that the suppressed CT→DT transformation during tension is accompanied by the activation of 〈a〉 non-basal slip -rather than 〈a〉 basal slip- which presumably hinder the transformation because the dissociation of 〈a〉 basal dislocations is necessary to nucleate and grow extension twins in primary CT. These findings point out an effective strategy to suppress DT by activating 〈a〉 non-basal slip, which may be useful to design Mg alloys with high ductility.
Annual Review of Materials Research ( IF 13.972 ) Pub Date: 2023-06-09 , DOI:
10.1016/j.scriptamat.2023.115603
A method for obtaining microscopic and localized stress-strain curves is proposed by combining strain measurements using the digital image correlation (DIC) method with stress measurements using high-resolution electron backscattered diffraction (HR-EBSD). A dataset containing 11 steps of stress–strain information in a single subset was created by applying georeferencing to DIC strain maps and HR-EBSD stress maps measured in a deformation-interrupted microstructure. This analysis allowed us to obtain local stress-strain curves and strain energy maps of polycrystalline nickel alloys. A comparison of the stress-strain curves obtained from any subset in the map revealed that these curves show extremely diverse shapes depending on the location in the microstructure.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.30 | 129 | Science Citation Index Science Citation Index Expanded | Not |